Cas no 1157332-52-9 ([(2-Chlorophenyl)methyl](hexan-2-yl)amine)

• Product Name: [(2-Chlorophenyl)methyl](hexan-2-yl)amine
• CAS No: 1157332-52-9
• Molecular Formula: C₁₃H₂₀ClN
• Molecular Weight: 225.75760269165
• CID: 5073528

[(2-Chlorophenyl)methyl](hexan-2-yl)amine Properties

Names and Identifiers

• [(2-chlorophenyl)methyl](hexan-2-yl)amine
• N-[(2-chlorophenyl)methyl]hexan-2-amine
• N-(2-Chlorobenzyl)hexan-2-amine

• InChIKey： SDGMKJGWJKGEOA-UHFFFAOYSA-N
• Inchi： 1S/C13H20ClN/c1-3-4-7-11(2)15-10-12-8-5-6-9-13(12)14/h5-6,8-9,11,15H,3-4,7,10H2,1-2H3
• SMILES： ClC1C=CC=CC=1CNC(C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Heavy Atom Count: 15
• Complexity: 161
• XLogP3: 4.1
• Topological Polar Surface Area: 12

Experimental Properties

• Boiling Point: 294.0±15.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 131.6±20.4 °C
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines